(2S)-2-[[(2S)-2-Azaniumyl-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoate
(2S)-2-[[(2S)-2-Azaniumyl-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoate
Tryptophyl-leucine, also known as W-L dipeptide or TRP-leu, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tryptophyl-leucine is considered to be a practically insoluble (in water) and relatively neutral molecule. Tryptophyl-leucine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
13123-35-8
VCID:
VC0079691
InChI:
InChI=1S/C17H23N3O3/c1-10(2)7-15(17(22)23)20-16(21)13(18)8-11-9-19-14-6-4-3-5-12(11)14/h3-6,9-10,13,15,19H,7-8,18H2,1-2H3,(H,20,21)(H,22,23)
SMILES:
CC(C)CC(C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N
Molecular Formula:
C17H23N3O3
Molecular Weight:
317.4 g/mol
(2S)-2-[[(2S)-2-Azaniumyl-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoate
CAS No.: 13123-35-8
Main Products
VCID: VC0079691
Molecular Formula: C17H23N3O3
Molecular Weight: 317.4 g/mol
CAS No. | 13123-35-8 |
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Product Name | (2S)-2-[[(2S)-2-Azaniumyl-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoate |
Molecular Formula | C17H23N3O3 |
Molecular Weight | 317.4 g/mol |
IUPAC Name | 2-[[2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoic acid |
Standard InChI | InChI=1S/C17H23N3O3/c1-10(2)7-15(17(22)23)20-16(21)13(18)8-11-9-19-14-6-4-3-5-12(11)14/h3-6,9-10,13,15,19H,7-8,18H2,1-2H3,(H,20,21)(H,22,23) |
Standard InChIKey | LYMVXFSTACVOLP-ZFWWWQNUSA-N |
Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H](CC1=CNC2=CC=CC=C21)[NH3+] |
SMILES | CC(C)CC(C(=O)O)NC(=O)C(CC1=CNC2=CC=CC=C21)N |
Canonical SMILES | CC(C)CC(C(=O)[O-])NC(=O)C(CC1=CNC2=CC=CC=C21)[NH3+] |
Physical Description | Solid |
Description | Tryptophyl-leucine, also known as W-L dipeptide or TRP-leu, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tryptophyl-leucine is considered to be a practically insoluble (in water) and relatively neutral molecule. Tryptophyl-leucine has been primarily detected in feces. |
Synonyms | Trp-Leu tryptophan-leucine |
PubChem Compound | 323786 |
Last Modified | Nov 11 2021 |
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